Cas no 124193-29-9 (methyl 3-4-(dimethylamino)phenyl-3-hydroxypropanoate)

• Product Name: methyl 3-4-(dimethylamino)phenyl-3-hydroxypropanoate
• CAS No: 124193-29-9
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5863546
• PubChem ID: 165882446
• Update Time: 2025-10-29

methyl 3-4-(dimethylamino)phenyl-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-4-(dimethylamino)phenyl-3-hydroxypropanoate
• 124193-29-9
• EN300-1833693
• methyl 3-[4-(dimethylamino)phenyl]-3-hydroxypropanoate

• Inchi： 1S/C12H17NO3/c1-13(2)10-6-4-9(5-7-10)11(14)8-12(15)16-3/h4-7,11,14H,8H2,1-3H3
• InChI Key： YPCBCVCIWRFMCJ-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8Ų

Additional information on methyl 3-4-(dimethylamino)phenyl-3-hydroxypropanoate

Introduction to Methyl 3-4-(Dimethylamino)phenyl-3-hydroxypropanoate (CAS No. 124193-29-9)

Methyl 3-4-(dimethylamino)phenyl-3-hydroxypropanoate, identified by its CAS number 124193-29-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The structural features of this molecule, particularly the presence of a dimethylamino group and a hydroxypropanoate moiety, contribute to its unique chemical properties and potential biological functions.

The< strong>methyl ester derivative of 3-4-(dimethylamino)phenyl-3-hydroxypropanoate is particularly noteworthy for its role in synthetic chemistry. Ester compounds are widely used in medicinal chemistry due to their stability, ease of synthesis, and ability to modify the pharmacokinetic properties of parent molecules. In the context of drug development, the< strong>methyl group in this compound can serve as a handle for further functionalization, allowing chemists to explore modifications that may enhance its bioactivity or improve its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have provided new insights into the potential applications of compounds like methyl 3-4-(dimethylamino)phenyl-3-hydroxypropanoate. These techniques enable researchers to predict the binding interactions of this molecule with biological targets, such as enzymes and receptors, which is crucial for understanding its mechanism of action. The< strong>dimethylamino group, for instance, is known to be a key pharmacophore in many bioactive molecules, often contributing to their ability to interact with specific protein targets.

In addition to its synthetic utility, methyl 3-4-(dimethylamino)phenyl-3-hydroxypropanoate has garnered attention for its potential role in drug discovery. The< strong>hydroxypropanoate moiety is a common structural feature in many natural products and pharmaceuticals, often contributing to their solubility and metabolic stability. This feature makes it an attractive scaffold for designing new drugs that can be efficiently absorbed and processed by the body.

The< strong>CAS number 124193-29-9 provides a unique identifier for this compound, facilitating its use in scientific literature and databases. Researchers often rely on CAS numbers to ensure the accuracy and consistency of their studies, as these numbers provide a standardized way to refer to specific chemical entities. The availability of detailed information about this compound through databases like PubMed and Chemical Abstracts Service (CAS) has significantly enhanced the efficiency of drug discovery efforts.

The synthesis of methyl 3-4-(dimethylamino)phenyl-3-hydroxypropanoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors, followed by esterification steps to introduce the< strong>methyl group. The use of advanced catalytic systems has improved the efficiency of these reactions, reducing the need for harsh conditions and minimizing waste generation.

The biological activity of this compound has been explored in various preclinical studies. Initial research suggests that it may exhibit< strong>antioxidant,< strong>anti-inflammatory, or even< strong>anticancer properties. These findings are based on in vitro assays that measure the compound's ability to interact with specific biological targets or modulate cellular processes. While these preliminary results are promising, further studies are needed to confirm these effects in vivo and assess their therapeutic potential.

The< strong,dimethylamino group is particularly interesting from a pharmacological perspective due to its ability to influence the electronic properties of adjacent functional groups. This can affect both the reactivity and binding affinity of the molecule, making it a versatile tool for medicinal chemists. Additionally, the< strong hydroxypropanoate moiety

In conclusion, methyl 3-4-(dimethylamino)phenyl-3-hydroxypropanoate (CAS No. 124193-29-9) is a compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing medical science.